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Compound of Interest

Compound Name: RXFP1 receptor agonist-6

Cat. No.: B12396599 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Relaxin Family Peptide Receptor 1 (RXFP1) is a G protein-coupled receptor that plays a crucial

role in various physiological processes, including cardiovascular function, reproduction, and

fibrosis.[1][2][3][4][5] The development of small-molecule agonists for RXFP1 is of significant

interest for therapeutic applications in diseases such as heart failure and fibrosis.[1][2][3][4]

RXFP1 receptor agonist-6 is a potent agonist that stimulates cyclic AMP (cAMP) production in

cells expressing human RXFP1, with an EC50 value of 12 nM.[6] This document provides a

detailed protocol for the preparation of a stock solution of RXFP1 receptor agonist-6 for in

vitro research applications.

Quantitative Data Summary
The following table summarizes the key quantitative information for RXFP1 receptor agonist-
6.
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Parameter Value Reference

Molecular Formula C38H32F5N3O7 [6]

Molecular Weight 737.67 g/mol [6]

CAS Number 2941346-85-4 [6]

EC50 (cAMP production) 12 nM [6]

Appearance White powder (typical)
Inferred from similar

compounds

Recommended Solvent DMSO
Inferred from similar

compounds[7]

Stock Solution Storage -20°C for up to 6 months
Inferred from similar

compounds[7]

Shipping Condition Room temperature [6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution of RXFP1 Receptor Agonist-6
This protocol describes the preparation of a 10 mM stock solution of RXFP1 receptor agonist-
6 in Dimethyl Sulfoxide (DMSO). It is crucial to consult the Certificate of Analysis provided by

the supplier for specific recommendations on solubility and storage.

Materials:

RXFP1 receptor agonist-6 (powder)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer
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Analytical balance

Procedure:

Equilibrate Reagents: Allow the vial of RXFP1 receptor agonist-6 powder and the

anhydrous DMSO to come to room temperature before opening to prevent condensation of

moisture.

Weigh the Compound:

Tare a clean, dry microcentrifuge tube on an analytical balance.

Carefully weigh out a precise amount of RXFP1 receptor agonist-6 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 0.738 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 737.67 g/mol / 1000 = 0.73767 mg

Dissolve in DMSO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed compound. To prepare a 10 mM solution with 0.738 mg of the compound, add

100 µL of DMSO.

Calculation: Volume (µL) = [Mass (mg) / Molecular Weight ( g/mol )] / Desired

Concentration (mol/L) x 1,000,000

Volume (µL) = [0.000738 g / 737.67 g/mol ] / 0.010 mol/L x 1,000,000 = 100 µL

Cap the tube tightly.

Ensure Complete Dissolution:

Vortex the solution for 30-60 seconds to facilitate dissolution.
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Visually inspect the solution to ensure that all the powder has completely dissolved. If

necessary, gently warm the solution in a 37°C water bath for a few minutes and vortex

again.

Aliquot and Store:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller volumes (e.g.,

10-20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -20°C. Based on data for similar compounds, the stock solution

should be stable for up to 6 months.[7]

For long-term storage, consider storing at -80°C.

Working Solution Preparation:

For cell-based assays, dilute the 10 mM stock solution to the desired final concentration

using the appropriate cell culture medium.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Diagrams
RXFP1 Signaling Pathway
The activation of RXFP1 by an agonist like RXFP1 receptor agonist-6 initiates a cascade of

intracellular signaling events, primarily through the Gs protein pathway, leading to the

production of cyclic AMP (cAMP). This pathway is central to the physiological effects mediated

by RXFP1.
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Caption: RXFP1 signaling pathway upon agonist binding.
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Experimental Workflow for Stock Solution Preparation
The following diagram outlines the sequential steps for the preparation of the RXFP1 receptor
agonist-6 stock solution.
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Caption: Workflow for preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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